Cas no 77279-89-1 (4-Fluoro-3-phenoxybenzoic Acid)
4-Fluoro-3-phenoxybenzoic Acid is a fluorinated aromatic carboxylic acid derivative with the molecular formula C₁₃H₉FO₃. This compound is characterized by its fluoro and phenoxy substituents on the benzoic acid backbone, which impart unique reactivity and physicochemical properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The fluorine atom enhances metabolic stability and lipophilicity, while the phenoxy group contributes to structural diversity. Its high purity and well-defined structure make it suitable for precision applications in research and industrial processes. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
77279-89-1 structure
Product Name:4-Fluoro-3-phenoxybenzoic Acid
CAS No:77279-89-1
MF:C13H9FO3
MW:232.207167387009
MDL:MFCD03617287
CID:572392
PubChem ID:157032
Update Time:2025-10-15
4-Fluoro-3-phenoxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-fluoro-3-phenoxy-
- 4-Fluoro-3-phenoxybenzoic acid
- 4-fluoro-3-(phenoxy)benzoic acid
- AC1L4H9B
- AC1Q73BI
- AG-H-08873
- CTK5E4139
- SureCN979843
- 4-Fluoro-3-phenoxy-benzoic acid
- NS00067255
- 4-FLUORO-3-PHENOXY BENZOIC ACID
- 4-Fluoro-3-phenoxy benzoic acid 100 microg/mL in Acetonitrile
- 77279-89-1
- MFCD03617287
- DTXSID00228005
- Benzoic acid, 4-fluoro-3-phenoxy-
- 4-luoro-3-phenoxybenzoic acid
- CHEBI:165196
- Z2KNN3JH97
- VS-12572
- FLUORO-3-PHENOXYBENZOIC ACID, 4-
- SCHEMBL979843
- beta-cyfluthrin TP1
- UNII-Z2KNN3JH97
- 4-Fluoro-3-phenoxybenzoicacid
- AKOS015918257
- 4-Fluoro-3-phenoxybenzoic Acid
-
- MDL： MFCD03617287
- Inchi： 1S/C13H9FO3/c14-11-7-6-9(13(15)16)8-12(11)17-10-4-2-1-3-5-10/h1-8H,(H,15,16)
- InChI Key： VLXNXMTVRWIUJZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(=O)O)=CC=1OC1C=CC=CC=1
Computed Properties
- Exact Mass: 232.054
- Monoisotopic Mass: 232.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.313
- Boiling Point: 351.1°C at 760 mmHg
- Flash Point: 166.2°C
- Refractive Index: 1.589
4-Fluoro-3-phenoxybenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F772790-50mg |
4-Fluoro-3-phenoxybenzoic Acid |
77279-89-1 | 50mg |
$ 144.00 | 2023-09-07 | ||
| TRC | F772790-100mg |
4-Fluoro-3-phenoxybenzoic Acid |
77279-89-1 | 100mg |
$ 328.00 | 2023-09-07 | ||
| TRC | F772790-250mg |
4-Fluoro-3-phenoxybenzoic Acid |
77279-89-1 | 250mg |
$ 1139.00 | 2023-09-07 | ||
| Apollo Scientific | PC56238-250mg |
4-Fluoro-3-phenoxybenzoic acid |
77279-89-1 | 95% | 250mg |
£150.00 | 2025-02-21 | |
| Apollo Scientific | PC56238-1g |
4-Fluoro-3-phenoxybenzoic acid |
77279-89-1 | 95% | 1g |
£450.00 | 2025-02-21 | |
| Apollo Scientific | PC56238-5g |
4-Fluoro-3-phenoxybenzoic acid |
77279-89-1 | 95% | 5g |
£1575.00 | 2025-02-21 | |
| A2B Chem LLC | AC49933-1g |
4-Fluoro-3-phenoxybenzoic acid |
77279-89-1 | 1g |
$835.00 | 2024-04-19 | ||
| A2B Chem LLC | AC49933-5g |
4-Fluoro-3-phenoxybenzoic acid |
77279-89-1 | 5g |
$2835.00 | 2024-04-19 | ||
| abcr | AB531857-250 mg |
4-Fluoro-3-phenoxybenzoic acid, 95%; . |
77279-89-1 | 95% | 250MG |
€307.00 | 2023-01-07 | |
| abcr | AB531857-1 g |
4-Fluoro-3-phenoxybenzoic acid, 95%; . |
77279-89-1 | 95% | 1g |
€841.00 | 2023-01-07 |
4-Fluoro-3-phenoxybenzoic Acid Suppliers
Amadis Chemical Company Limited
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(CAS:77279-89-1)4-Fluoro-3-phenoxybenzoic Acid
Order Number:A1176357
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:34
Price ($):1728.0
Email:sales@amadischem.com
4-Fluoro-3-phenoxybenzoic Acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:77279-89-1)4-Fluoro-3-phenoxybenzoic Acid
Purity:99%
Quantity:5g
Price ($):1728.0